molecular formula C11H13NO3 B1647181 3-Acetylphenyl dimethylcarbamate

3-Acetylphenyl dimethylcarbamate

Cat. No.: B1647181
M. Wt: 207.23 g/mol
InChI Key: DSKANQFCDOSIHF-UHFFFAOYSA-N
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Description

3-Acetylphenyl dimethylcarbamate is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

IUPAC Name

(3-acetylphenyl) N,N-dimethylcarbamate

InChI

InChI=1S/C11H13NO3/c1-8(13)9-5-4-6-10(7-9)15-11(14)12(2)3/h4-7H,1-3H3

InChI Key

DSKANQFCDOSIHF-UHFFFAOYSA-N

SMILES

CC(=O)C1=CC(=CC=C1)OC(=O)N(C)C

Canonical SMILES

CC(=O)C1=CC(=CC=C1)OC(=O)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tetrahydrofuran (100 ml) was added to sodium hydride (1.94 g, 45 mmol) under an atmosphere of nitrogen. To the suspension was added a tetrahydrofuran solution of 1-(3-hydroxyphenyl)ethanone (5.05 g, 37 mmol) in an ice bath. After stirring the mixture for 15 minutes dimethylcarbamyl chloride (1.7 ml, 19 mmol) was added dropwise into the mixture and the resulting mixture was stirred at room temperature for 4 hours. Saturated aqueous sodium chloride solution was added to the reaction mixture. The resulting mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated sodium chloride solution, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by chromatography on a silica gel column to afford the desired compound (6.54 g).
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